![molecular formula C8H12N2OS B6206887 dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone CAS No. 2060006-78-0](/img/no-structure.png)
dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone
Overview
Description
Dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone (DMS) is a small, organic molecule that has been studied extensively in recent years due to its ability to act as a catalyst in certain chemical reactions. It has been found to be a useful tool in the synthesis of various organic compounds, as well as being studied for its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone is not yet fully understood. However, it is known that it acts as a catalyst in certain chemical reactions, allowing for the formation of various organic compounds. It is believed that the reaction of dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone with a substrate molecule results in the formation of a dimethylsulfonium cation, which then acts as a nucleophile, attacking the substrate molecule. This reaction results in the formation of a new product molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone are not yet fully understood. However, it has been found to have some potential applications in the field of medicine. dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone has been studied for its potential use as an antifungal agent, and has been shown to have some inhibitory effects on certain fungal species. Additionally, dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone has been studied for its potential use as an anti-inflammatory agent, and has been shown to have some inhibitory effects on certain inflammatory processes.
Advantages and Limitations for Lab Experiments
The advantages of using dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone in laboratory experiments include its relatively low cost, its ease of synthesis, and its ability to act as a catalyst in certain chemical reactions. Additionally, dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone is relatively stable, and can be stored for long periods of time without significant degradation. The main limitation of using dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone in laboratory experiments is its lack of specificity, as it is not able to selectively react with certain substrates.
Future Directions
The potential future applications of dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone are numerous. One potential application is in the field of drug discovery, as dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone could potentially be used to synthesize new drugs with unique properties. Additionally, dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone could be used to study the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. Additionally, dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone could be used to study the mechanisms of action of various pharmaceuticals, and could potentially be used to develop new drugs with improved efficacy. Finally, dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone could be used to synthesize various organic compounds, such as amino acids, peptides, and proteins, which could have potential applications in the field of medicine.
Synthesis Methods
The synthesis of dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone is a relatively simple process and can be achieved through a variety of methods. One of the most common methods is to react a pyridine-2-ylmethyl chloride with a solution of sodium sulfanilate in an aqueous medium. This reaction yields a solution of dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone. Other methods of synthesis include the reaction of a pyridine-2-ylmethyl chloride with sodium sulfanilate in a non-aqueous medium, or the reaction of a pyridine-2-ylmethyl chloride with a solution of sodium sulfanilate in a non-aqueous medium.
Scientific Research Applications
Dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone has been found to be useful in a wide range of scientific research applications. It has been used in the synthesis of various organic compounds, such as amino acids, peptides, and proteins. It has also been used in the synthesis of certain drugs, such as antifungal agents, and in the study of the mechanisms of action of various pharmaceuticals. Additionally, dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone has been used in the study of the biochemical and physiological effects of certain compounds, such as hormones and neurotransmitters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone involves the reaction of 5-methyl-2-pyridinecarboxaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. This thiosemicarbazone is then reacted with dimethyl sulfate to yield the final product.", "Starting Materials": [ "5-methyl-2-pyridinecarboxaldehyde", "thiosemicarbazide", "dimethyl sulfate" ], "Reaction": [ "Step 1: 5-methyl-2-pyridinecarboxaldehyde is reacted with thiosemicarbazide in ethanol to form the corresponding thiosemicarbazone.", "Step 2: The thiosemicarbazone is then reacted with dimethyl sulfate in ethanol to yield dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone.", "Overall reaction: 5-methyl-2-pyridinecarboxaldehyde + thiosemicarbazide + dimethyl sulfate -> dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone" ] } | |
CAS RN |
2060006-78-0 |
Product Name |
dimethyl[(5-methylpyridin-2-yl)imino]-lambda6-sulfanone |
Molecular Formula |
C8H12N2OS |
Molecular Weight |
184.3 |
Purity |
95 |
Origin of Product |
United States |
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